Cas no 243448-05-7 (7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one)

• Product Name: 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one
• CAS No: 243448-05-7
• MF: C₇H₃BrFNO₂
• MW: 232.00662446022
• CID: 5108872
• PubChem ID: 15406919
• Update Time: 2026-03-03

7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 7-bromo-6-fluoro-
• 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one

• Inchi： 1S/C7H3BrFNO2/c8-5-3(9)1-2-4-6(5)12-7(11)10-4/h1-2H,(H,10,11)
• InChI Key： AZSOBTRQQBEXAV-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C(F)=CC=C2NC1=O

Computed Properties

• Exact Mass: 230.93312g/mol
• Monoisotopic Mass: 230.93312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one

Research Brief on 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one (CAS: 243448-05-7): Recent Advances and Applications

The compound 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one (CAS: 243448-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the development of novel benzoxazole derivatives, which are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one, emphasizing its efficient production via a multi-step reaction involving bromination and fluorination of the benzoxazole core. The study reported a high yield (85%) and purity (>98%), making it a viable candidate for large-scale pharmaceutical production. Additionally, the compound's stability under various physiological conditions was confirmed, which is crucial for its potential use in drug formulations.

In terms of biological activity, recent in vitro studies have demonstrated that 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one exhibits potent inhibitory effects against specific kinase enzymes involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified this compound as a promising lead for developing kinase inhibitors, with IC50 values in the nanomolar range for certain cancer cell lines. The study also noted its selective toxicity towards cancer cells, sparing normal cells, which underscores its potential as a targeted therapy.

Further research has explored the compound's application in antimicrobial agents. A 2023 paper in Antimicrobial Agents and Chemotherapy reported that derivatives of 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one showed significant activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotics in an era of increasing antimicrobial resistance.

Despite these promising findings, challenges remain in the clinical translation of 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to enhance its absorption and distribution profiles. Ongoing research is focused on structural modifications to improve these properties while retaining its biological efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 7-bromo-6-fluoro-3H-1,3-benzoxazol-2-one (CAS: 243448-05-7) represents a versatile and promising scaffold in drug discovery. Its recent advancements in synthesis, biological activity, and potential therapeutic applications highlight its significance in the chemical biology and pharmaceutical fields. Future research should prioritize addressing its pharmacokinetic limitations and exploring its full therapeutic potential in preclinical and clinical settings.